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Compound of Interest

Compound Name: ALR-6

Cat. No.: B12373704 Get Quote

Unraveling the "ALR-6" Ambiguity
Initial research has identified three primary proteins that may be encompassed by the user's

request for "ALR-6":

MIOX (Myo-Inositol Oxygenase): This enzyme was previously designated as Aldose

Reductase-like protein 6 (ALDRL6). Its primary function is in the catabolism of myo-inositol,

a critical step in the glucuronic acid pathway. Its safety and toxicity profile would be centered

on the physiological consequences of altered inositol metabolism.

ARL6 (ADP-ribosylation factor-like protein 6): This is a small GTP-binding protein involved in

regulating intracellular vesicle trafficking, particularly in the context of cilia function. Mutations

in the ARL6 gene are linked to Bardet-Biedl Syndrome, a genetic disorder with a range of

clinical manifestations. The safety profile of ARL6 would be considered in the context of

ciliary function and the pathophysiology of ciliopathies.

ALR (Augmenter of Liver Regeneration): Also known as GFER, this protein is a sulfhydryl

oxidase located in the mitochondrial intermembrane space. It plays a crucial role in the

biogenesis of mitochondrial proteins and has been implicated in liver regeneration and

hepatocellular stress. Its safety assessment would focus on mitochondrial function and liver

homeostasis.

Given the distinct functions and pathological associations of these proteins, a consolidated

safety and toxicity profile would be scientifically inaccurate and misleading. To proceed with the

creation of a detailed technical guide, including quantitative data tables, experimental
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protocols, and pathway diagrams, the user is requested to specify which of the following

proteins is the subject of their inquiry:

MIOX (formerly Aldose Reductase-like protein 6)

ARL6 (ADP-ribosylation factor-like protein 6)

ALR (Augmenter of Liver Regeneration)

Upon receiving this clarification, a targeted and in-depth investigation will be conducted to

provide the requested technical guide, adhering to all specified requirements for data

presentation, experimental detail, and visualization.

To cite this document: BenchChem. [ALR-6 safety and toxicity profile]. BenchChem, [2025].
[Online PDF]. Available at: [https://www.benchchem.com/product/b12373704#alr-6-safety-
and-toxicity-profile]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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